6-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-one

• IUPAC Name: 6-methylsulfanyl-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H12OS/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12/h5-7H,2-4H2,1H3
• InChI Key: XPSKUTFYLZCTCZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)C(=O)CCC2
• Molecular Formula: C11H12OS
• Molecular Weight: 192.28 g/mol

Description

6-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-one (MSTN-1-one) is a sulfur-containing heterocyclic compound and a member of the tetrahydronaphthalene family. It is an important intermediate for the synthesis of various sulfur-containing compounds, such as pharmaceuticals and agrochemicals. MSTN-1-one has been studied extensively due to its interesting biological properties, including anti-inflammatory, anti-bacterial, and anti-oxidant activities.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis Approaches : A study by Göksu et al. (2003) explored the synthesis of 2-amino-1,2,3,4-tetrahydronaphthalene-6,7-diol, starting from naphthalene-2,3-diol, which is closely related to 6-(Methylsulfanyl)-1,2,3,4-tetrahydronaphthalen-1-one (Göksu, Kazaz, Sütbeyaz, & SeÇen, 2003).
• Regioselectivity in Bromination : Pankratov et al. (2004) conducted a study on the regioselectivity of bromination of compounds similar to this compound, highlighting the specificity in chemical reactions involving similar structures (Pankratov, Fedotova, Barabanova, Alyonkina, & Eliseev, 2004).

Potential Applications in Medicine and Pharmacology

• Stereochemistry in Synthesis : Han et al. (2007) developed a stereoselective process for synthesizing a compound structurally related to this compound, which could have implications for the synthesis of medically relevant compounds (Han, Koenig, Zhao, Su, Singh, & Bakale, 2007).
• Derivatives as Cardiovascular Agents : Miyake et al. (1983) synthesized derivatives of tetrahydronaphthalenes, including those structurally related to the compound , for potential use as cardiovascular agents (Miyake, Itoh, Tada, Tanabe, Hirata, & Oka, 1983).

Exploration of Chemical Properties

• Conformational Analysis and Spectroscopy : Arivazhagan, Kavitha, and Subhasini (2014) conducted a comprehensive study on 6-methoxy-1,2,3,4-tetrahydronaphthalene, involving conformational analysis, spectroscopy, and other chemical properties, which can be applied to understand similar compounds (Arivazhagan, Kavitha, & Subhasini, 2014).

Molecular Structure Studies

• Crystal Structure Analysis : Kaiser et al. (2023) studied the molecular structures of compounds closely related to this compound, providing insights into the structural aspects of these types of compounds (Kaiser, Weil, Gärtner, & Enev, 2023).